Cas no 1542006-37-0 (3-amino-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-one)

• Product Name: 3-amino-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-one
• CAS No: 1542006-37-0
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6090390
• PubChem ID: 82606395
• Update Time: 2025-06-14

3-amino-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-one
• 1542006-37-0
• EN300-1734489
• 3-amino-1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}propan-1-one

• Inchi： 1S/C10H13NOS/c11-5-4-8(12)10-6-7-2-1-3-9(7)13-10/h6H,1-5,11H2
• InChI Key： GKIKZRCYCHCHFE-UHFFFAOYSA-N
• SMILES： S1C(C(CCN)=O)=CC2=C1CCC2

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.3Ų

Additional information on 3-amino-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-one

Comprehensive Overview of 3-amino-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-one (CAS No. 1542006-37-0)

The compound 3-amino-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-one (CAS No. 1542006-37-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a cyclopentabthiophene core coupled with an amino-propanone side chain, makes it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and catalysis, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for heterocyclic compounds like 3-amino-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-one has surged due to their role in developing next-generation therapeutics. For instance, its thiophene moiety is a key scaffold in designing kinase inhibitors and antiviral agents, addressing global health challenges such as drug-resistant infections and emerging viral diseases. This aligns with frequent searches on platforms like PubMed and Google Scholar, where queries like "thiophene derivatives in medicine" or "CAS 1542006-37-0 applications" reflect growing academic and industrial interest.

From a synthetic chemistry perspective, the amino-propanone functional group in this compound offers reactivity for Schiff base formation and Michael additions, enabling diverse derivatization. Such properties are critical for high-throughput screening in medicinal chemistry, a topic frequently discussed in forums like ResearchGate. Moreover, its cyclopentabthiophene backbone contributes to π-conjugation, making it relevant for organic photovoltaics and OLEDs—areas trending in renewable energy debates.

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Quality control and analytical characterization of 3-amino-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-one are equally vital. Techniques such as HPLC, NMR, and mass spectrometry ensure batch consistency, a concern highlighted in GMP manufacturing discussions. These details cater to professionals searching for "CAS 1542006-37-0 purity standards" or "cyclopentabthiophene synthesis protocols," bridging gaps between research and industrial scalability.

In conclusion, 3-amino-1-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-one exemplifies the intersection of cutting-edge chemistry and applied science. Its multifaceted utility—from pharmaceutical intermediates to advanced materials—positions it as a compound of enduring relevance. By integrating trending keywords and addressing real-world applications, this overview serves as both a technical reference and an SEO-optimized resource for diverse audiences.